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Compound of Interest

Compound Name: MK-0773

Cat. No.: B1677233 Get Quote

MK-0773 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the long-term storage, handling, and experimental

use of MK-0773 powder.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for MK-0773 powder?

A1: For long-term storage, MK-0773 powder should be kept at -20°C, where it can remain

stable for up to three years.[1][2] For shorter periods, storage at 4°C for up to two years is also

acceptable.[2]

Q2: How should I prepare stock solutions of MK-0773?

A2: MK-0773 can be dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions.[2] It is

recommended to prepare solutions fresh for each experiment due to their potential instability.[1]

If short-term storage of a stock solution is necessary, it is recommended to store it at -80°C for

up to two years or at -20°C for up to one year.[3]

Q3: What is the mechanism of action of MK-0773?

A3: MK-0773 is a selective androgen receptor modulator (SARM).[1][3][4] It functions by

binding to the androgen receptor (AR) with a high affinity, leading to the modulation of gene

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1677233?utm_src=pdf-interest
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.selleckchem.com/products/mk-0773.html
https://file.medchemexpress.com/batch_PDF/HY-11027/MK-0773-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-11027/MK-0773-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-11027/MK-0773-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/mk-0773.html
https://www.medchemexpress.com/MK-0773.html
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.selleckchem.com/products/mk-0773.html
https://www.medchemexpress.com/MK-0773.html
https://pubmed.ncbi.nlm.nih.gov/20356837/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


expression in a tissue-selective manner.[4][5] This selective action is intended to produce

anabolic effects in tissues like muscle and bone while minimizing androgenic effects in other

tissues.[4][5]

Q4: Is MK-0773 suitable for in vivo studies?

A4: Yes, MK-0773 has been used in in vivo studies with animal models, such as rats.[3][5] It

has been administered subcutaneously to investigate its effects on lean body mass and bone

formation.[3][5]
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Issue Possible Cause Suggested Solution

Inconsistent experimental

results

Degradation of MK-0773 in

solution.

Prepare fresh solutions of MK-

0773 for each experiment.

Avoid repeated freeze-thaw

cycles of stock solutions.

Improper storage of MK-0773

powder.

Ensure the powder is stored at

the recommended temperature

of -20°C in a tightly sealed

container to prevent

degradation.[1][2]

Low or no observable effect in

cell-based assays

Insufficient concentration of

MK-0773.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and assay.

Poor solubility of MK-0773 in

the final assay medium.

Ensure that the final

concentration of the solvent

(e.g., DMSO) is compatible

with your cells and that MK-

0773 remains in solution.

Gentle warming or sonication

may aid dissolution, but

stability under these conditions

should be verified.

Precipitation of MK-0773 in

aqueous buffers

Low aqueous solubility of MK-

0773.

Prepare a high-concentration

stock solution in an

appropriate organic solvent

like DMSO and then dilute it

into the aqueous experimental

buffer immediately before use.

Minimize the final

concentration of the organic

solvent.
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Quantitative Data Summary
Storage Stability

Form Storage Temperature Duration

Powder -20°C Up to 3 years[1][2]

Powder 4°C Up to 2 years[2]

In Solvent -80°C Up to 2 years[3]

In Solvent -20°C Up to 1 year[3]

Binding Affinity

Parameter Value Condition

IC50 for AR 6.6 nM [1][3]

IC50 for rat AR 0.50 nM Transfected COS cells[3]

IC50 for human AR 0.65 nM Transfected COS cells[3]

Experimental Protocols
Protocol 1: Preparation of MK-0773 Stock Solution

Weighing: Accurately weigh the desired amount of MK-0773 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

(not exceeding 37°C) or brief sonication can be used to aid dissolution if necessary.

Storage: For immediate use, proceed with dilution. For short-term storage, aliquot the stock

solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or

-80°C.
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Protocol 2: In Vitro Androgen Receptor Activation Assay
Cell Culture: Plate a suitable reporter cell line (e.g., HEK293 cells transiently transfected with

an androgen receptor expression vector and a luciferase reporter plasmid containing

androgen response elements) in a 96-well plate.

Compound Preparation: Prepare serial dilutions of MK-0773 from the stock solution in the

appropriate cell culture medium.

Treatment: Remove the growth medium from the cells and add the medium containing the

different concentrations of MK-0773. Include appropriate controls (vehicle control, positive

control like dihydrotestosterone).

Incubation: Incubate the cells for the desired period (e.g., 24 hours) at 37°C in a CO2

incubator.

Lysis and Reporter Assay: Lyse the cells and measure the reporter gene activity (e.g.,

luciferase activity) according to the manufacturer's protocol.

Data Analysis: Normalize the reporter activity to a measure of cell viability (e.g., total protein

concentration) and plot the dose-response curve to determine the EC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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